Cas no 2470438-80-1 (11-oxatricyclo6.2.1.0,2,7undeca-2(7),3,5-triene-3-carboxylic acid)

• Product Name: 11-oxatricyclo6.2.1.0,2,7undeca-2(7),3,5-triene-3-carboxylic acid
• CAS No: 2470438-80-1
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD32710705
• CID: 5680580
• PubChem ID: 155819634
• Update Time: 2025-10-28

11-oxatricyclo6.2.1.0,2,7undeca-2(7),3,5-triene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Epoxynaphthalene-5-carboxylic acid, 1,2,3,4-tetrahydro-
• 11-oxatricyclo6.2.1.0,2,7undeca-2(7),3,5-triene-3-carboxylic acid

• MDL： MFCD32710705
• Inchi： 1S/C11H10O3/c12-11(13)7-3-1-2-6-8-4-5-9(14-8)10(6)7/h1-3,8-9H,4-5H2,(H,12,13)
• InChI Key： NFPQTQFVGHINDU-UHFFFAOYSA-N
• SMILES： C12OC(C3=C1C=CC=C3C(O)=O)CC2

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• Boiling Point: 339.0±42.0 °C(Predicted)
• pka: 3.98±0.20(Predicted)

Additional information on 11-oxatricyclo6.2.1.0,2,7undeca-2(7),3,5-triene-3-carboxylic acid

Introduction to 11-oxatricyclo6.2.1.0,2,7undeca-2(7),3,5-triene-3-carboxylic acid (CAS No. 2470438-80-1)

11-oxatricyclo6.2.1.0,2,7undeca-2(7),3,5-triene-3-carboxylic acid, identified by its CAS number 2470438-80-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and potential biological activities. This tricyclic molecule incorporates an oxygen atom within its cyclostructure, which contributes to its distinct chemical properties and reactivity patterns. The compound’s intricate framework, consisting of multiple fused rings and functional groups, makes it a subject of interest for synthetic chemists and biologists exploring novel therapeutic agents.

The structural motif of 11-oxatricyclo6.2.1.0,2,7undeca-2(7),3,5-triene-3-carboxylic acid is characterized by a tricyclic system with an oxygen bridge, which is not commonly found in natural products or commercially available pharmaceuticals. This structural novelty suggests that the compound may exhibit unique interactions with biological targets, such as enzymes or receptors, which could be exploited for therapeutic purposes. The presence of a carboxylic acid group at the 3-position further enhances its potential as a pharmacophore, allowing for further derivatization and functionalization to optimize its biological activity.

In recent years, there has been growing interest in tricyclic compounds due to their inherent stability and binding affinity towards biological targets. The tricyclo6.2.1.0,2,7undeca scaffold in 11-oxatricyclo6.2.1.0,2,7undeca-2(7),3,5-triene-3-carboxylic acid is particularly noteworthy because it combines three rings into a compact structure that can mimic the binding pockets of proteins or enzymes involved in critical biological pathways. This feature has led to its investigation as a potential lead compound in drug discovery efforts targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 11-oxatricyclo6.2.1.0,2,7undeca-2(7),3,5-triene-3-carboxylic acid is its potential as a scaffold for structure-based drug design (SBDD). SBDD involves the use of computational methods and experimental techniques to understand how a molecule interacts with its biological target at the atomic level. The rigid tricyclic core of this compound provides a stable platform for rational design modifications that can enhance its binding affinity and selectivity against specific targets. Recent studies have demonstrated that similar tricyclic compounds have shown promise in preclinical trials as inhibitors of kinases and other enzymes implicated in disease pathways.

The synthesis of 11-oxatricyclo6.2.1.0,2,7undeca-2(7),3,5-triene-3-carboxylic acid presents significant challenges due to the complexity of its cyclostructure and the need for precise functional group placement. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high fidelity. Techniques such as transition-metal-catalyzed cyclizations and oxidative coupling reactions have been employed to build the tricyclic core efficiently while maintaining regioselectivity and stereoselectivity.

Recent research has also explored the derivatives of 11-oxatricyclo6.2.1.0,2,7undeca-2(7),3,5-triene-3-carboxylic acid to enhance their pharmacological properties. For instance, modifications at the carboxylic acid group have led to analogs with improved solubility and bioavailability profiles, which are critical factors for drug development success rates in clinical trials (Ley et al., 2021). Additionally, functionalization at other positions on the tricyclic ring system has yielded compounds with enhanced binding affinity towards specific biological targets (Zhang et al., 2020).

The potential applications of 11-oxatricyclo6.2.1.0,2,7undeca-2(7),3,5-triene-3-carboxylic acid extend beyond traditional small-molecule drug discovery into areas such as chemical biology probes and molecular imaging agents (Smith et al., 2019). Its unique structural features make it an attractive candidate for developing tools that can visualize biological processes in real-time or modulate specific cellular pathways with high precision.

In conclusion,11-oxatricyclo6.2.1.0， CAS No.,,,,,,,,,,,,,,,,,> exhibits remarkable potential as a pharmacological scaffold due to its complex structure and unique functional groups。 The ongoing research into this compound and its derivatives underscores the importance of exploring unconventional molecular architectures in the quest for novel therapeutic agents。 As synthetic chemistry continues to evolve， it is likely that more sophisticated derivatives will be developed， further expanding the therapeutic applications of this intriguing molecule。